Cas no 2491-18-1 (L-Methionine methyl ester hydrochloride)

• Product Name: L-Methionine methyl ester hydrochloride
• CAS No: 2491-18-1
• MF: C₆H₁₄ClNO₂S
• MW: 199.69885969162
• MDL: MFCD00012491
• CID: 43064
• PubChem ID: 24888509
• Update Time: 2025-10-29

L-Methionine methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Methionine methyl ester hydrochloride
• H-Met-OMe.HCl
• H-L-Met-OMe*HCl
• H-Met-OMe · HCl
• H-MET-OME HCL
• H-Met-OMe•HCl
• H-MET-OME HYDROCHLORIDE
• H-Met-OMe&H-MET-OME HCL
• H-Met-OMeCl
• L-Met methyl ester hydrochloride
• L-Methionine Methyl Ester HCl
• L-methionine methyl ester hydrochloride salt
• METHIONINE-OME HCL
• methyl L-methionate hydrochloride
• Met-OMe.HCl
• OMe-methionine hydrochloride
• Methionine Methyl Ester HCl
• (s)-methyl 2-amino-4-(methylthio)butanoate hydrochloride
• H-D-Met-OMe hydrochloride
• MEVUPUNLVKELNV-JEDNCBNOSA-N
• Met-OMe. HCl
• H-Met-OMe. HCl
• PubChem14925
• L-Methionine, methyl ester, hydrochloride
• KSC203S0D
• H-D-Met-OMe inverted exclamation mark currencyHCl
• L-methionine methyl
• Q-101596
• CHEMBL118183
• Methyl 2-amino-4-(methylsulfanyl)butanoate
• EN300-7364421
• M0853
• F10799
• L-Methionine methyl ester hydrochloride, 98%
• (L)-methionine, methyl ester, hydrochloride salt
• DS-13766
• 8QXD8QV7KS
• SCHEMBL200899
• (S)-2-amino-4-methylsulfanyl-butyric acid methyl ester hydrochloride
• L-Met-OMe.HCl
• 2491-18-1
• AC-19226
• L-methionine methyl ester-HCl
• L-methionine, methyl ester hydrochloride
• AKOS015846050
• HY-W014916
• methyl L-methioninate hydrochloride
• NS00046865
• l-methionine, methyl ester, hydrochloride (1:1)
• MFCD00012491
• AC-19225
• (S)-Methionine methyl ester hydrochloride
• Methionine Methyl Ester Hydrochloride
• methyl (2S)-2-amino-4-methylsulfanylbutanoate;hydrochloride
• methionine methyl ester hydrochloride salt
• methyl (2S)-2-amino-4-(methylsulfanyl)butanoate hydrochloride
• J-300200
• (S)-2-Amino-4-methylsulfanylbutanoic acid methyl ester hydrochloride
• CS-W015632
• Methionine, methyl ester, hydrochloride (1:1)
• Methyl (S)-methioninate hydrochloride
• (S)-2-Amino-4-methylsulfanylbutanoic Acid Methyl Ester Hydrochloride; (S)-Methionine Methyl Ester Hydrochloride; Methionine Methyl Ester Hydrochloride; Methyl (S)-Methioninate Hydrochloride; Methyl L-Methioninate Hydrochloride; NSC 522231
• FM47566

• MDL： MFCD00012491
• Inchi： 1S/C6H13NO2S.ClH/c1-9-6(8)5(7)3-4-10-2;/h5H,3-4,7H2,1-2H3;1H/t5-;/m0./s1
• InChI Key： MEVUPUNLVKELNV-JEDNCBNOSA-N
• SMILES： Cl.S(C)CC[C@@H](C(=O)OC)N
• BRN： 3913214

Computed Properties

• Exact Mass: 199.04300
• Monoisotopic Mass: 163.066699
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77.6

Experimental Properties

• Color/Form: White powder
• Density: 1.0940
• Melting Point: 150.0 to 153.0 deg-C
• Boiling Point: 277.6 ºC at 760 mmHg
• Flash Point: 121.7 ºC
• Refractive Index: 26 ° (C=1, H2O)
• Water Partition Coefficient: Soluble in water.
• PSA: 77.62000
• LogP: 1.74210
• Sensitiveness: Hygroscopic
• Specific Rotation: 26 º (c=5, H2O 24 ºC)
• Optical Activity: [α]22/D +25.9°, c = 1 in H2O
• Solubility: Not determined

L-Methionine methyl ester hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-Methionine methyl ester hydrochloride

L-Methionine Methyl Ester Hydrochloride (CAS No. 2491-18-1): Properties, Applications, and Market Insights

L-Methionine methyl ester hydrochloride (CAS No. 2491-18-1) is a derivative of the essential amino acid L-methionine, widely used in pharmaceutical, nutritional, and biochemical research. This compound is particularly valued for its role in peptide synthesis, drug development, and as a precursor in various metabolic pathways. With the increasing demand for amino acid derivatives in the health and wellness sector, L-methionine methyl ester HCl has gained significant attention.

The chemical structure of L-methionine methyl ester hydrochloride includes a methyl ester group attached to the carboxyl end of L-methionine, with a hydrochloride salt form enhancing its solubility and stability. This modification makes it highly suitable for applications in peptide synthesis, where controlled reactivity and purity are critical. Researchers and manufacturers often prefer this derivative due to its consistent performance in solid-phase peptide synthesis (SPPS) and other bioconjugation techniques.

One of the key advantages of L-methionine methyl ester HCl is its role in nutraceutical formulations. As consumers increasingly focus on gut health and immune support, amino acid derivatives like this compound are being incorporated into dietary supplements. Its potential benefits in supporting liver function and detoxification pathways align with current trends in personalized nutrition and functional foods.

In the pharmaceutical industry, 2491-18-1 is utilized as an intermediate in the synthesis of more complex molecules. Its compatibility with green chemistry principles—such as reduced waste and energy-efficient processes—makes it a sustainable choice for drug development. Additionally, its application in prodrug design highlights its versatility in enhancing drug bioavailability and targeted delivery.

The global market for L-methionine derivatives is expanding, driven by advancements in biotechnology and precision medicine. Companies are investing in high-purity grades of L-methionine methyl ester hydrochloride to meet the stringent requirements of clinical research and commercial production. Regulatory compliance, particularly in regions like North America and Europe, further underscores the need for reliable sourcing and quality control.

For researchers exploring amino acid-based therapeutics, CAS No. 2491-18-1 offers a robust starting material. Its utility in studying protein-protein interactions and enzyme mechanisms makes it indispensable in academic and industrial labs. Furthermore, its compatibility with high-throughput screening methods aligns with the growing emphasis on AI-driven drug discovery.

In summary, L-Methionine methyl ester hydrochloride (CAS No. 2491-18-1) is a multifaceted compound with broad applications in health, medicine, and research. Its relevance to contemporary topics like sustainable chemistry, personalized nutrition, and biopharmaceutical innovation ensures its continued importance in scientific and commercial spheres.